2-(2-chlorophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide
Description
2-(2-chlorophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H19ClN2OS and its molecular weight is 358.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis and Opioid Receptor Agonism : A study detailed the synthesis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides with various substitutions, exploring their biological evaluation as opioid kappa agonists. This research highlighted the chemical versatility and potential biological activity of compounds structurally related to the specified acetamide, showing potent naloxone-reversible analgesic effects in animal models (Barlow et al., 1991).
Photovoltaic Efficiency and Ligand-Protein Interactions : Another study investigated the photochemical and thermochemical properties of benzothiazolinone acetamide analogs, including their light harvesting efficiency for dye-sensitized solar cells (DSSCs) and non-linear optical (NLO) activities. This work demonstrates the compound's potential in renewable energy technologies and its binding interactions with proteins like Cyclooxygenase 1 (COX1) (Mary et al., 2020).
Crystal Structure Analysis : Research on the crystal structures of C,N-disubstituted acetamides, including chlorophenyl and thiophene components, has been conducted to understand their molecular configurations and supramolecular assembly. Such studies are crucial for designing compounds with desired physical and chemical properties (Narayana et al., 2016).
Potential Applications
Corrosion Inhibition : A study on the synthesis and evaluation of long alkyl side chain acetamide derivatives for corrosion inhibition indicates that compounds with acetamide functionalities can serve as effective corrosion inhibitors, showcasing their applicability in industrial settings (Yıldırım & Cetin, 2008).
Antimicrobial Activity : Compounds structurally related to the specified acetamide have been synthesized and tested for their antimicrobial activity, demonstrating the potential of such molecules in developing new antimicrobial agents (Arora et al., 2013).
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2OS/c1-21-10-4-7-16(21)13-22(14-17-8-5-11-24-17)19(23)12-15-6-2-3-9-18(15)20/h2-11H,12-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCGOSQNIZDCNAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CC3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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